Cas no 14641-21-5 (Aluminate(2-),bis[4-amino-2-(hydroxy-kO)benzoato(2-)-kO]aquahydroxy-, calcium (1:1))

• Product Name: Aluminate(2-),bis[4-amino-2-(hydroxy-kO)benzoato(2-)-kO]aquahydroxy-, calcium (1:1)
• CAS No: 14641-21-5
• MF: C₁₄H₁₃AlCaN₂O₈
• MW: 404.321161985397
• CID: 149623
• PubChem ID: 23724525
• Update Time: 2025-04-19

Aluminate(2-),bis[4-amino-2-(hydroxy-kO)benzoato(2-)-kO]aquahydroxy-, calcium (1:1) Chemical and Physical Properties

Names and Identifiers

• Aluminate(2-),bis[4-amino-2-(hydroxy-kO)benzoato(2-)-kO]aquahydroxy-, calcium (1:1)
• aluminum,calcium,4-amino-2-oxidobenzoate,hydroxide,hydrate
• Q27271286
• Aluminoparaaminosalicylate calcium anhydrous
• CHEBI:31193
• UNII-906A0BH3N7
• Aluminoparaaminosalicylate calcium
• 906A0BH3N7
• 14641-21-5
• aluminum;calcium;4-amino-2-oxidobenzoate;hydroxide;hydrate
• Alumino-p-aminosalicylic acid calcium salt
• DTXSID90163370

• Inchi： 1S/2C7H7NO3.Al.Ca.2H2O/c2*8-4-1-2-5(7(10)11)6(9)3-4;;;;/h2*1-3,9H,8H2,(H,10,11);;;2*1H2/q;;+3;+2;;/p-5
• InChI Key： PXYWZCMRSWPOAX-UHFFFAOYSA-I
• SMILES： [Ca+2].[Al+3].[O-]C1C=C(C=CC=1C(=O)[O-])N.[O-]C1C=C(C=CC=1C(=O)[O-])N.O.[OH-]

Computed Properties

• Exact Mass: 404.01129
• Monoisotopic Mass: 404.0113196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 180Ų

Experimental Properties

• PSA: 239.92